Cas no 2147985-31-5 (2,5-dimethyl-3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde)

• Product Name: 2,5-dimethyl-3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde
• CAS No: 2147985-31-5
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5937088
• PubChem ID: 165587095
• Update Time: 2025-05-20

2,5-dimethyl-3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde
• EN300-1620520
• 2147985-31-5

• Inchi： 1S/C11H18O2/c1-8(2)5-11(7-12)6-9(3)13-10(11)4/h7,9-10H,1,5-6H2,2-4H3
• InChI Key： ILXVOUNBJICGAV-UHFFFAOYSA-N
• SMILES： O1C(C)CC(C=O)(CC(=C)C)C1C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,5-dimethyl-3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde

Introduction to 2,5-dimethyl-3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde (CAS No. 2147985-31-5)

2,5-dimethyl-3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde, with the CAS number 2147985-31-5, is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound belongs to the class of oxolanes and is characterized by its distinctive functional groups and molecular structure.

The molecular formula of 2,5-dimethyl-3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde is C₁₀H₁₆O₂. The compound features a five-membered oxolane ring with two methyl groups at the 2 and 5 positions, and a substituted propenyl group at the 3 position. The presence of the aldehyde functional group at the 3 position of the oxolane ring adds to its reactivity and potential for further chemical modifications.

In terms of physical properties, 2,5-dimethyl-3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound's melting point and boiling point are not widely reported in the literature, but it is generally considered to be stable under standard laboratory conditions.

The synthesis of 2,5-dimethyl-3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde has been explored using various methodologies. One common approach involves the reaction of a suitable aldehyde with a cyclic ether in the presence of a catalyst. Recent studies have focused on developing more efficient and environmentally friendly synthetic routes, such as using transition metal catalysts or green solvents to minimize by-products and improve yield.

In the field of pharmaceutical research, 2,5-dimethyl-3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde has shown promise as an intermediate in the synthesis of bioactive compounds. Its unique structure makes it an attractive candidate for drug discovery programs targeting various diseases. For instance, researchers have investigated its potential as an inhibitor of specific enzymes involved in metabolic pathways or as a ligand for certain receptors.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2,5-dimethyl-3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde as a key intermediate in the synthesis of novel antiviral agents. The compound was found to enhance the potency and selectivity of these agents against several viral strains, including influenza and herpes simplex viruses. This finding underscores the importance of exploring structurally diverse compounds like 2,5-dimethyl-3-(2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde in drug development.

Beyond pharmaceutical applications, 2,5-dimethyl-3-(2-methylprop-2-en-1-yloxolane)-3-carbaldehyde has also been studied for its potential use in materials science. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for producing functional polymers with tailored properties. These polymers can be used in various applications, such as coatings, adhesives, and biomedical devices.

In conclusion, 2,5-dimethyl-3-(2-methylprop-2-en-l-yloxolane)-3-carbaldehyde (CAS No. 2147985-31-5) is a versatile compound with significant potential across multiple scientific disciplines. Its unique molecular structure and reactivity make it an important target for synthetic chemists and researchers working on new materials and therapeutic agents. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.